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Compound of Interest

Compound Name: Iodocyclohexane

Cat. No.: B1584034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a focused overview of the key physical properties of iodocyclohexane,

specifically its boiling point and density. The information is presented to be a valuable resource

for laboratory work, ensuring accuracy and reproducibility of experimental results.

Core Physical Properties of Iodocyclohexane
Iodocyclohexane (C₆H₁₁I) is a halogenated cyclic hydrocarbon.[1] It appears as a colorless to

slightly reddish-yellow liquid and is insoluble in water but soluble in organic solvents like

ethanol, ether, and acetone.[2][3][4] This compound is a useful reagent in organic synthesis, for

instance, in the demethylation of aryl methyl ethers.[2][5]

Data Presentation: Boiling Point and Density
The following table summarizes the key quantitative physical properties of iodocyclohexane.
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Physical Property Value Conditions Source(s)

Boiling Point 180 °C
Standard atmospheric

pressure (100 kPa)
[2]

80-81 °C 20 mmHg [3][4][5][6]

Density 1.624 g/mL 25 °C [2][3][4][5]

1.620 g/mL Not Specified [6]

Molar Mass 210.058 g·mol⁻¹ [2]

Flash Point 71 °C [2][6]

Refractive Index 1.5441 - 1.5490 20 °C [3][5][6]

Experimental Protocols
Detailed methodologies for the determination of boiling point and density are crucial for the

validation of these physical constants in a laboratory setting.

Determination of Boiling Point (Capillary Method)
This method is suitable for small quantities of liquid and provides a sharp boiling point reading.

[7]

Apparatus:

Thiele tube or an oil bath with a stirrer

Thermometer (-10 to 200 °C range)

Capillary tubes (sealed at one end)

Small test tube

Rubber band or wire for attachment

Heating source (Bunsen burner or hot plate)
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High-boiling point oil (e.g., paraffin oil)

Stand and clamp

Procedure:

Sample Preparation: Fill a small test tube with iodocyclohexane to a depth of about 2-3 mL.

Capillary Insertion: Place a capillary tube, with its sealed end pointing upwards, into the test

tube containing the sample.

Apparatus Assembly: Attach the test tube to a thermometer using a rubber band or wire.

Ensure the sample in the test tube is level with the thermometer bulb.

Heating: Immerse the assembly into a Thiele tube or an oil bath, making sure the heat-

transfer oil is below the opening of the test tube.

Observation: Gently heat the apparatus.[8] As the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.

Boiling Point Determination: Continue heating until a rapid and continuous stream of bubbles

is observed.[8] Turn off the heat and allow the apparatus to cool slowly. The boiling point is

the temperature at which the liquid begins to enter the capillary tube.[7]

Determination of Density (Pycnometer or Graduated
Cylinder Method)
This protocol outlines a straightforward method for determining the density of a liquid using

common laboratory equipment.

Apparatus:

Graduated cylinder (10 mL or 25 mL)

Electronic balance (accurate to at least 0.01 g)

Pipette or dropper
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Thermometer

Procedure:

Mass of Empty Cylinder: Place a clean, dry graduated cylinder on the electronic balance and

tare it to zero, or record its mass (m₁).[9]

Volume Measurement: Carefully add a specific volume of iodocyclohexane (e.g., 10 mL) to

the graduated cylinder. Read the volume from the bottom of the meniscus.

Mass of Cylinder with Liquid: Place the graduated cylinder containing the iodocyclohexane
back on the balance and record the total mass (m₂).

Mass of Liquid: Calculate the mass of the iodocyclohexane by subtracting the mass of the

empty cylinder from the total mass (Mass of liquid = m₂ - m₁).

Density Calculation: Calculate the density using the formula: Density = Mass of liquid /

Volume of liquid.

Temperature: Record the ambient temperature as density can be temperature-dependent.

Repeatability: For accuracy, it is advisable to repeat the measurement several times and

calculate an average.[9]

Mandatory Visualizations
Logical Workflow for Physical Property Determination
The following diagram illustrates the logical workflow for the determination and reporting of the

physical properties of a chemical compound like iodocyclohexane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/product/b1584034?utm_src=pdf-body
https://www.benchchem.com/product/b1584034?utm_src=pdf-body
https://www.benchchem.com/product/b1584034?utm_src=pdf-body
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.benchchem.com/product/b1584034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Density Determination

Boiling Point Determination

Data Reporting

Obtain Pure
Iodocyclohexane Sample

Measure Mass of
Empty Graduated Cylinder

Assemble
Thiele Tube Apparatus

Calibrate
Instrumentation

(Balance, Thermometer)

Measure Mass of
Cylinder + Sample

Calculate Mass
of Sample

Measure Volume
of Sample

Calculate Density
(Mass/Volume)

Tabulate Results with
Conditions (T, P)

Heat Sample and
Observe Bubble Stream

Cool and Record
Temperature at Liquid Ingress

Compare with
Literature Values

Final Report Generation

Click to download full resolution via product page

Caption: Workflow for determining physical properties of iodocyclohexane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1584034?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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